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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Phenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations essential for handling 2-phenylacetonitrile (also known as benzyl cyanide).

The information is intended for professionals in research and drug development who may work

with this chemical. This guide covers toxicological data, exposure limits, safety protocols, and

the metabolic pathways associated with its toxicity.

Chemical and Physical Properties
2-Phenylacetonitrile is a colorless to pale yellow oily liquid with a distinct aromatic odor.[1] It is

sparingly soluble in water but soluble in organic solvents like ethanol and ether.[2]

Toxicological Data
The toxicity of 2-phenylacetonitrile is primarily attributed to its metabolism in the body, which

can release cyanide.[3] Nitrile poisoning presents symptoms similar to those of hydrogen

cyanide poisoning.[4] The following tables summarize the acute toxicity data for 2-
phenylacetonitrile.

Table 1: Acute Toxicity Values for 2-Phenylacetonitrile
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Route of Exposure Species Value Reference

Oral Rat LD50 = 270 mg/kg [5][6]

Oral Mouse LD50 = 45.5 mg/kg [3]

Oral Guinea Pig LD50 = 10 mg/kg [7]

Dermal Rabbit LD50 = 270 mg/kg [5][6]

Inhalation Rat
LC50 = 430 mg/m³ (2

hours)
[5][6]

Inhalation Mouse
LC50 = 100 mg/m³ (2

hours)
[8]

Intraperitoneal Mouse LD50 = 10 mg/kg [3]

LD50: Lethal Dose, 50% - the dose required to kill half the members of a tested population.

LC50: Lethal Concentration, 50% - the concentration in air or water that kills half of the tested

population.

Hazard Identification and Classification
2-Phenylacetonitrile is classified as a hazardous substance. Below is a summary of its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

Table 2: GHS Hazard Classification for 2-Phenylacetonitrile
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 1 / 2 H330: Fatal if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Occupational Exposure Limits
Occupational exposure limits (OELs) are established to protect workers from the adverse

health effects of exposure to chemical substances.

Table 3: Occupational Exposure Limits for 2-Phenylacetonitrile (as Cyanides)

Organization Limit Value Notes

OSHA (PEL) TWA 5 mg/m³ Skin designation

ACGIH (TLV) Ceiling 5 mg/m³ (as CN) Skin designation

NIOSH (REL) STEL
4.7 ppm (5 mg/m³) (as

CN)
Skin designation

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling limit.

Mechanism of Toxicity and Metabolism
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The primary mechanism of toxicity for 2-phenylacetonitrile involves its metabolic conversion

to cyanide.[3] This process is primarily mediated by cytochrome P450 enzymes in the liver.[9]

[10] The released cyanide ion then inhibits cytochrome c oxidase, a critical enzyme in the

mitochondrial electron transport chain, which disrupts cellular respiration and can lead to cell

death.[3]

Below is a diagram illustrating the metabolic pathway of 2-phenylacetonitrile.

2-Phenylacetonitrile Cyanohydrin IntermediateCytochrome P450

Benzaldehyde

Cyanide (CN-)

Thiocyanate (SCN-)Rhodanese

Cytochrome c oxidase inhibition

Click to download full resolution via product page

Metabolic Pathway of 2-Phenylacetonitrile

Experimental Protocols for Toxicity Testing
The toxicological data presented in this guide are typically obtained through standardized

experimental protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD). Below are generalized methodologies for acute oral, dermal, and

inhalation toxicity studies.

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)
This method is a stepwise procedure using a small number of animals to classify a substance's

toxicity.[11]

Test Animals: Typically, young adult rats of a single sex (usually females) are used.[11]
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Housing and Feeding: Animals are housed in standard conditions with controlled

temperature, humidity, and light cycles. They are fasted before administration of the test

substance.[2]

Dose Administration: The test substance is administered orally by gavage in a single dose.[9]

The starting dose is chosen from fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight)

based on available information.[9]

Procedure: The test proceeds in a stepwise manner with three animals per step. The

outcome of one step (mortality or survival) determines the dose for the next step.[11]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[2] A gross necropsy is performed on all animals at the end

of the study.[9]

Acute Dermal Toxicity (General Protocol)
Test Animals: Young adult rabbits are commonly used for this test.

Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

Dose Administration: The test substance is applied uniformly over a specified area of the

clipped skin. The application site is then covered with a porous gauze dressing and non-

irritating tape.

Exposure: The exposure period is typically 24 hours.

Observation: After the exposure period, the dressing is removed, and the skin is observed for

signs of irritation (erythema and edema) at specified intervals (e.g., 1, 24, 48, and 72 hours).

Animals are also observed for systemic toxicity and mortality for at least 14 days.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

Test Animals: Young adult rats are the preferred species.
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Exposure System: Animals are exposed in a dynamic inhalation chamber that ensures a

stable and uniform concentration of the test substance in the air.

Dose Administration: The test substance is administered as a vapor, aerosol, or gas at a

specific concentration for a defined period, typically 4 hours.

Observation: Animals are monitored for clinical signs of toxicity during and after exposure.

Post-exposure, they are observed for at least 14 days for mortality, clinical signs, and

changes in body weight. A gross necropsy is performed on all animals.

The following diagram illustrates a general workflow for an acute toxicity study.
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General Workflow for an Acute Toxicity Study

Health and Safety Recommendations
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Engineering Controls
Work with 2-phenylacetonitrile should be conducted in a well-ventilated area, preferably in

a chemical fume hood.[9][12]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.[9]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[13]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge.[9] For emergency situations,

a self-contained breathing apparatus (SCBA) is recommended.[1][2]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.[12]

Keep containers tightly closed and store in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.[8][9]

Store in a locked-up area accessible only to authorized personnel.[10]

First Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3][12]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][12]

Spill and Disposal Procedures
Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE. Absorb

the spill with an inert material (e.g., sand, earth) and place it in a suitable, labeled container

for disposal.[9] Do not allow the chemical to enter drains.[9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material and its container must be disposed of as hazardous waste.[4]

Conclusion
2-Phenylacetonitrile is a valuable chemical intermediate with significant health hazards. A

thorough understanding of its toxicological properties, combined with strict adherence to safety

protocols, is crucial for its safe handling in a laboratory or industrial setting. This guide provides

essential information to assist researchers, scientists, and drug development professionals in

minimizing the risks associated with the use of this compound. Always refer to the most current

Safety Data Sheet (SDS) provided by the manufacturer for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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